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Compound of Interest

Compound Name: 2-(p-Tolyl)pyrimidine

Cat. No.: B3029740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the key physical properties of 2-(p-
Tolyl)pyrimidine, a versatile heterocyclic compound with significant applications in medicinal

chemistry and materials science. As a crucial intermediate in the synthesis of pharmaceuticals

and agrochemicals, a thorough understanding of its physical characteristics, such as melting

and boiling points, is paramount for its effective utilization and quality control.[1] This document

outlines the experimentally determined and predicted values for these properties and details

the rigorous methodologies for their measurement.

Chemical Identity and Structure
2-(p-Tolyl)pyrimidine is an aromatic heterocyclic compound featuring a pyrimidine ring

substituted with a p-tolyl group.[1] This substitution enhances its reactivity and solubility in

organic solvents, making it a valuable building block in organic synthesis.[1]

Chemical Name: 2-(p-Tolyl)pyrimidine

Molecular Formula: C₁₁H₁₀N₂[1]

Molecular Weight: 170.22 g/mol [1]

CAS Number: 77232-13-4[1]

Structure:
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Caption: Chemical structure of 2-(p-Tolyl)pyrimidine.

Core Physical Properties
The melting and boiling points are critical parameters that provide insights into the purity and

physical state of a compound under varying temperatures.

Physical Property Value Source

Melting Point 88 - 92 °C [1]

90 °C [2][3]

Boiling Point 208.1 ± 23.0 °C (Predicted) [2]

The appearance of 2-(p-Tolyl)pyrimidine is typically a white to light yellow or light orange

crystalline powder.[1]

Experimental Determination of Physical Properties
Accurate determination of physical properties is essential for compound identification and

quality assurance. The following sections detail the standard methodologies for measuring the

melting and boiling points of 2-(p-Tolyl)pyrimidine.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically depresses and broadens the melting point range, making it a valuable

indicator of purity.[4]

A common and effective method for determining the melting point is the capillary method.[5]

Protocol:

Sample Preparation: A small amount of finely powdered, dry 2-(p-Tolyl)pyrimidine is packed

into a capillary tube, which is sealed at one end.

Apparatus Setup:
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Thiele Tube: The capillary tube is attached to a thermometer, and both are immersed in an

oil bath within a Thiele tube. The Thiele tube's design ensures uniform heating of the oil

bath through convection.[6][7]

Digital Melting Point Apparatus: The capillary tube is inserted into a heating block within

the apparatus.[8]

Heating: The apparatus is heated slowly, typically at a rate of 1-2°C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes liquid (completion of melting) are

recorded. This range is the melting point of the sample.

Sample Preparation Measurement

Data Recording

Dry 2-(p-Tolyl)pyrimidine 
 Sample Pack into Capillary Tube Insert into Thiele Tube 

 or Digital Apparatus Heat Slowly (1-2°C/min) Observe Melting Record Onset Temperature

Record Completion 
 Temperature

Determine Melting 
 Point Range
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Caption: Workflow for Melting Point Determination.

Differential Scanning Calorimetry is a highly sensitive thermal analysis technique that

measures the difference in heat flow between a sample and a reference as a function of

temperature.[9][10] It provides precise data on melting point, heat of fusion, and other thermal

transitions.[9][11]

Principle: As the sample melts, it absorbs energy (an endothermic process), which is detected

by the DSC instrument as a change in heat flow compared to the inert reference.[12]

Protocol:
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Sample Preparation: A small, accurately weighed amount of 2-(p-Tolyl)pyrimidine (typically

1-5 mg) is placed in an aluminum DSC pan and hermetically sealed.

DSC Analysis: The sample and an empty reference pan are placed in the DSC cell. The cell

is then heated at a controlled rate (e.g., 10°C/min) over a specified temperature range.

Data Analysis: The resulting thermogram plots heat flow against temperature. The melting

point is determined from the onset temperature or the peak of the endothermic melting

transition. The area under the peak corresponds to the heat of fusion.

Sample Preparation DSC Measurement

Data Analysis

Weigh Sample (1-5 mg) Seal in DSC Pan Place Sample & Reference 
 in DSC Cell Heat at Controlled Rate Generate Thermogram 

 (Heat Flow vs. Temp)
Determine Onset/Peak 

 Temperature (Melting Point)

Calculate Heat of Fusion 
 (Area under Peak)

Click to download full resolution via product page

Caption: Workflow for DSC Melting Point Analysis.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[13] Similar to the melting point, the boiling point is a key

physical property for characterization.

For small sample quantities, the micro boiling point method is a convenient and accurate

technique.[14][15]

Protocol:

Sample Preparation: A small amount of liquid 2-(p-Tolyl)pyrimidine (if melted) is placed in a

small test tube (Durham tube). A capillary tube, sealed at one end, is inverted and placed

inside the test tube with the open end submerged in the liquid.[14]
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Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).[14][16]

Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the

capillary tube expands and escapes as bubbles.[14]

Observation: Heating continues until a continuous and rapid stream of bubbles emerges

from the capillary tube. The heat is then removed.[16][17]

Recording: The liquid is allowed to cool. The boiling point is the temperature at which the

bubble stream ceases and the liquid just begins to be drawn back into the capillary tube.[14]

[15]
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Caption: Workflow for Micro Boiling Point Determination.

Conclusion
The physical properties of 2-(p-Tolyl)pyrimidine, particularly its melting and boiling points, are

well-defined and can be accurately determined using standard laboratory techniques. A melting

point in the range of 88-92°C is a strong indicator of the compound's identity and purity.

Adherence to the detailed experimental protocols outlined in this guide will ensure reliable and

reproducible results, which are critical for research, development, and quality control in the

pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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